2-Aminotetradecanoic acid

• IUPAC Name: 2-aminotetradecanoic acid
• InChI: InChI=1S/C14H29NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13(15)14(16)17/h13H,2-12,15H2,1H3,(H,16,17)
• InChI Key: BVXKPGXJOLWHFI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC(C(=O)O)N
• Molecular Formula: C14H29NO2
• Molecular Weight: 243.39 g/mol
• CAS RN: 7145-63-3

Description

2-Aminotetradecanoic acid is a long-chain fatty acid. It has a molecular weight of 243.39 and its IUPAC name is this compound. The CAS number for this compound is 7145-63-3.

Molecular Structure Analysis

The molecular formula of this compound is C14H29NO2. The InChI code for this compound is 1S/C14H29NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13(15)14(16)17/h13H,2-12,15H2,1H3,(H,16,17).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 243.39. It is recommended to be stored at room temperature.

Scientific Research Applications

• Intermolecular Interactions in Monolayers : A study by Dunne et al. (1994) investigated intermolecular interactions in monolayers of 2-aminotetradecanoic acid molecules at an air-water interface, revealing strong screening between similarly charged ions in the interfacial region (Dunne et al., 1994).

• Novel Stereoselective Synthesis : Temperini et al. (2009) developed a novel stereoselective synthesis method for (R)-3-Aminotetradecanoic acid (iturinic acid), starting from dodecanoyl chloride, which has implications for the production of this compound (Temperini et al., 2009).

• Expanding the Genetic Code : Research by Chin (2017) discussed the potential to expand the genetic code by genetically encoding an expanded set of amino acids, including compounds like this compound, for diverse applications in protein function probing, imaging, and therapeutic engineering (Chin, 2017).

• Scaffolding Nucleic Acid Duplexes : Astakhova and Wengel (2014) explored the use of 2'-amino-locked nucleic acids (LNA) in scaffolding along nucleic acid duplexes, indicating applications in diagnostics and therapeutics (Astakhova & Wengel, 2014).

• Glycan Analysis in MALDI-MS : Hronowski et al. (2020) used 2-aminobenzoic acid for labeling N-glycans in MALDI-MS glycan analysis, a method that simplifies sample preparation and enhances sensitivity (Hronowski et al., 2020).

• Biocatalysis for Amino Acid Synthesis : A study by Hernández et al. (2017) demonstrated the use of biocatalysis for the stereoselective synthesis of 2-Amino-4-hydroxybutanoic acid, showing the potential for producing various amino acids including this compound (Hernández et al., 2017).

• Fluorescent Amino Acids in Chemical Biology : Cheng et al. (2020) discussed the use of fluorescent amino acids, including potentially this compound, as building blocks in chemical biology for tracking protein interactions and imaging biological processes (Cheng et al., 2020).

Safety and Hazards

The safety information for 2-Aminotetradecanoic acid includes several hazard statements: H315, H319, and H335. The precautionary statements include P261, P305+351+338, and P302+352. In case of accidental release, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes.